Cas no 1805847-33-9 (3-Methyl-2-nitrophenylpropanal)

3-Methyl-2-nitrophenylpropanal structure
1805847-33-9 structure
Product Name:3-Methyl-2-nitrophenylpropanal
CAS No:1805847-33-9
MF:C10H11NO3
MW:193.199242830276
CID:4794371
PubChem ID:165778502
Update Time:2023-08-17

3-Methyl-2-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-2-nitrophenylpropanal
    • Inchi: 1S/C10H11NO3/c1-7-4-3-5-9(8(2)6-12)10(7)11(13)14/h3-6,8H,1-2H3
    • InChI Key: OFYVOYQNCGCASM-UHFFFAOYSA-N
    • SMILES: O=CC(C)C1C=CC=C(C)C=1[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 224
  • XLogP3: 2.1
  • Topological Polar Surface Area: 62.9

3-Methyl-2-nitrophenylpropanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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